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Compound of Interest

Compound Name: XF056-132

Cat. No.: B15135891

Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of XF056-132, a potent research compound. Adherence to these guidelines is

critical to ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Summary
XF056-132 is a highly reactive organic compound. Its primary hazards are acute toxicity upon

ingestion or inhalation, severe skin and eye irritation, and potential for organ damage with

repeated exposure. The following table summarizes its key hazard information based on the

Globally Harmonized System (GHS).
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Hazard Category GHS Classification & Statements

Signal Word Danger

Pictograms
Skull and Crossbones, Corrosion, Health

Hazard

Hazard Statements (H-Codes)

H301+H331: Toxic if swallowed or if

inhaled.H314: Causes severe skin burns and

eye damage.H373: May cause damage to

organs through prolonged or repeated

exposure.

Precautionary Statements (P-Codes)

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P301+P310: IF

SWALLOWED: Immediately call a POISON

CENTER or doctor.P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.P403+P233: Store

in a well-ventilated place. Keep container tightly

closed.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is paramount when handling XF056-132. The required level

of protection depends on the specific procedure and the quantity of the substance being

handled.
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Task / Operation Minimum Required PPE

Storage and Transport (within lab)
- Standard lab coat- Safety glasses with side

shields- Nitrile gloves (single pair)

Weighing and Aliquoting (Solid Form)

- Chemical-resistant lab coat- Chemical splash

goggles- Face shield- Double-gloved with nitrile

or neoprene gloves- Use of a certified chemical

fume hood or ventilated balance enclosure is

mandatory.

Solution Preparation and Dilution

- Chemical-resistant lab coat- Chemical splash

goggles- Face shield- Double-gloved with nitrile

or neoprene gloves- All work must be conducted

within a certified chemical fume hood.

Administration to Cell Culture/Assays

- Standard lab coat- Safety glasses- Nitrile

gloves- Work should be performed in a

biological safety cabinet (BSC) if sterile

conditions are required.

Waste Disposal

- Chemical-resistant lab coat- Chemical splash

goggles- Face shield- Heavy-duty nitrile or butyl

rubber gloves- All waste must be segregated

into a clearly labeled, dedicated hazardous

waste container.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the step-by-step procedure for safely preparing a 10 mM stock solution of

XF056-132 (Molecular Weight: 452.8 g/mol ) in DMSO.

Materials:

XF056-132 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance within a ventilated enclosure

Spatula

Weighing paper

1.5 mL microcentrifuge tube

Pipettors and appropriate tips

Vortex mixer

Procedure:

Pre-Operation Safety Check:

Don all required PPE as specified for "Solution Preparation" in the table above.

Ensure the chemical fume hood is certified and operating correctly (check airflow monitor).

Confirm the location of the nearest safety shower and eyewash station.

Weighing the Compound:

Place a piece of weighing paper on the analytical balance and tare.

Carefully weigh out 4.53 mg of XF056-132 directly onto the weighing paper.

Record the exact weight.

Dissolution:

Carefully transfer the weighed powder into a 1.5 mL microcentrifuge tube.

Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube.

Securely cap the tube.

Mixing:
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Vortex the tube for 60 seconds or until the solid is completely dissolved. Visually inspect

for any remaining particulate matter.

Labeling and Storage:

Clearly label the tube with the compound name (XF056-132), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the stock solution at -20°C in a designated and clearly labeled freezer box.

Disposal Plan
All materials contaminated with XF056-132 must be treated as hazardous waste.

Solid Waste: Contaminated gloves, weighing paper, pipette tips, and tubes must be collected

in a dedicated, sealed, and clearly labeled hazardous waste bag within the fume hood.

Liquid Waste: Unused or waste solutions containing XF056-132 must be collected in a

designated, sealed, and properly labeled hazardous liquid waste container. Do not mix with

other waste streams unless compatibility has been confirmed.

Container Disposal: Empty stock vials must be triple-rinsed with a suitable solvent (e.g.,

ethanol), and the rinsate collected as hazardous liquid waste. The rinsed vial can then be

disposed of as laboratory glassware.

Visual Guides and Workflows
The following diagrams illustrate critical safety workflows for handling XF056-132.
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Spill Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size
& Hazard Level

Minor Spill?
(Handled by Lab Staff)

Major Spill
(Contact EHS)

No

Don Spill-Specific PPE
(Gloves, Goggles, Respirator)

Yes

Incident Reported

Contain Spill
(Use Absorbent Pads)

Neutralize/Clean
(Follow SDS)

Collect & Dispose
of Waste

Decontaminate Area
& Equipment
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Task: Handle XF056-132

Is Compound in
Solid Form?

Weighing or
Aliquoting?

Yes

Preparing or Handling
Concentrated Solution?

No (Liquid)

Base PPE:
Lab Coat, Gloves,

Safety Glasses

No

Mandatory:
Work in Fume Hood or
Ventilated Enclosure

YesNo (Dilute)

Upgrade to:
Chemical Goggles

+ Face Shield

Yes

Result: Base PPE

Result: Full Protection
(Goggles, Shield, Hood)

Click to download full resolution via product page

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for XF056-
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[https://www.benchchem.com/product/b15135891/docs#comprehensive-safety-and-handling-
guide-for-xf056-132]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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